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Compound of Interest

Compound Name: (2-Bromophenyl)acetaldehyde
CAS No.: 96557-30-1
Cat. No.: B125969
Get Quote
. J

A Technical Guide to (2-
Bromophenyl)acetaldehyde

This guide provides an in-depth overview of the chemical properties, synthesis, and key data
for (2-Bromophenyl)acetaldehyde, a compound of interest for researchers, scientists, and
professionals in drug development.

Core Molecular Information

(2-Bromophenyl)acetaldehyde is an aromatic aldehyde containing a bromine substituent. Its
chemical structure and properties make it a valuable intermediate in organic synthesis.
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Property Value Source

Molecular Formula CsH7BrO [1112][3]

Molecular Weight 199.04 g/mol [1][3]
2-(2-

IUPAC Name [1]
bromophenyl)acetaldehyde

CAS Number 96557-30-1 [1][2]

SMILES C1=CC=C(C(=C1)CC=0)Br [1]

Experimental Protocol: Synthesis of (2-
Bromophenyl)acetaldehyde

A common method for the synthesis of 2-(2-Bromophenyl)acetaldehyde involves the
oxidation of 2-(2-bromophenyl)ethanol. The following protocol is based on a well-established
procedure.[4]

Materials:

2-(2-bromophenyl)ethanol (9.11 g, 0.045 mol)

Pyridinium chlorochromate (PCC) (14.62 g, 0.063 mol)

Methylene chloride (CH2Cl2) (110 mL total)

Ether

Silica gel

Celite
Procedure:

e Asolution of 9.11 grams of 2-(2-bromophenyl)ethanol in 35 milliliters of methylene chloride is
prepared.
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e This solution is then added to a stirred suspension of 14.62 grams of pyridinium
chlorochromate in 75 milliliters of methylene chloride at ambient temperature.

» The addition will cause a slightly exothermic reaction, and the mixture will turn black.
e The reaction mixture is stirred for 15 hours at ambient temperature.

» Following the stirring period, 150 milliliters of ether is added to the mixture.

e The mixture is then filtered through a pad of silica gel on celite.

e The insoluble residue is washed with an additional 100 milliliters of ether and filtered.

¢ The ether solutions are combined, and the solvents are evaporated using a rotary
evaporator.

e The resulting residue is the desired 2-(2-bromophenyl)acetaldehyde, obtained as an oil
(approximately 8.0 grams, yielding a 90% recovery).

Product Characterization:

The product can be characterized by thin-layer chromatography (TLC) on silica gel. When
eluted with one percent methanol in chloroform, the oil should have an Rf of 0.6.[4]

Logical Workflow for Synthesis

The synthesis of (2-Bromophenyl)acetaldehyde from its corresponding alcohol can be
visualized as a straightforward oxidation reaction.
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Synthesis Workflow for (2-Bromophenyl)acetaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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